Cas no 113478-92-5 (3-(2-bromoprop-2-enyl)pentane-2,4-dione)

• Product Name: 3-(2-bromoprop-2-enyl)pentane-2,4-dione
• CAS No: 113478-92-5
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• CID: 2610908
• PubChem ID: 11413328
• Update Time: 2025-04-21

3-(2-bromoprop-2-enyl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoprop-2-enyl)pentane-2,4-dione
• DTXCID20415910
• 2,4-Pentanedione, 3-(2-bromo-2-propenyl)-
• 113478-92-5
• DTXSID20465091

• Inchi： 1S/C8H11BrO2/c1-5(9)4-8(6(2)10)7(3)11/h8H,1,4H2,2-3H3
• InChI Key： XGERRORSQCWMOI-UHFFFAOYSA-N
• SMILES： BrC(=C)CC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 217.99424Da
• Monoisotopic Mass: 217.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų